Cas no 922509-22-6 (Pyridine, 2-benzo[b]thien-2-yl-6-methyl-)

• Product Name: Pyridine, 2-benzo[b]thien-2-yl-6-methyl-
• CAS No: 922509-22-6
• MF: C₁₄H₁₁NS
• MW: 225.308841943741
• CID: 753895
• PubChem ID: 71423627
• Update Time: 2025-04-19

Pyridine, 2-benzo[b]thien-2-yl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-benzo[b]thien-2-yl-6-methyl-
• 2-(1-benzothiophen-2-yl)-6-methylpyridine
• DTXSID80842440
• 922509-22-6

• Inchi： 1S/C14H11NS/c1-10-5-4-7-12(15-10)14-9-11-6-2-3-8-13(11)16-14/h2-9H,1H3
• InChI Key： WVGMIHSDQDLMDQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 225.06122053g/mol
• Monoisotopic Mass: 225.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 41.1Ų